Cas no 89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid)

5-Fluorobenzofuran-2-carboxylic acid structure

89197-62-6 structure

Product Name:5-Fluorobenzofuran-2-carboxylic acid

CAS No:89197-62-6

MF:C₉H₅FO₃

MW:180.132606267929

MDL:MFCD09038172

CID:711351

PubChem ID:10986872

Update Time:2024-11-26

5-Fluorobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluorobenzofuran-2-carboxylic acid
- 2-Benzofurancarboxylicacid, 5-fluoro-
- 5-FLUORO-1-BENZOFURAN-2- CARBOXYLIC ACID
- 2-Benzofurancarboxylicacid,5-fluoro
- 5-fluoro-1H-benzofuran-2-carboxylic acid
- 5-fluorobenzo-furan-2-carboxylic acid
- F2124-1204
- 5-Fluoro-2-benzofurancarboxylic acid (ACI)
- AS-44008
- MFCD09038172
- 5-fluorobenzo[b]furan-2-carboxylic acid
- SCHEMBL2897831
- 89197-62-6
- 5-FLUORO-1-BENZOFURAN-2-CARBOXYLIC ACID
- Z979493270
- STL217538
- W10186
- SY045635
- HITUZQPFDWNUHA-UHFFFAOYSA-N
- 2-BENZOFURANCARBOXYLIC ACID, 5-FLUORO-
- AKOS000320415
- AS-871/43474828
- EN300-74251
- DTXSID60450820
- CS-0062578
- MB06881
- MDL： MFCD09038172
- Inchi： 1S/C9H5FO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
- InChI Key： HITUZQPFDWNUHA-UHFFFAOYSA-N
- SMILES： O=C(C1=CC2C(=CC=C(C=2)F)O1)O

Computed Properties

Exact Mass: 180.02200
Monoisotopic Mass: 180.02227218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 317.012℃ at 760 mmHg
Solubility: Very slightly soluble (0.22 g/l) (25 º C),
PSA: 50.44000
LogP: 2.27010

5-Fluorobenzofuran-2-carboxylic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluorobenzofuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275844-5g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95%	5g	$289	2021-06-17
Apollo Scientific	PC50380-250mg	5-Fluoro-1-benzofuran-2-carboxylic acid	89197-62-6		250mg	£15.00	2025-02-21
Apollo Scientific	PC50380-1g	5-Fluoro-1-benzofuran-2-carboxylic acid	89197-62-6		1g	£46.00	2025-02-21
Apollo Scientific	PC50380-5g	5-Fluoro-1-benzofuran-2-carboxylic acid	89197-62-6		5g	£185.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CP306-200mg	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95+%	200mg	189.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CP306-50mg	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95+%	50mg	83.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CP306-1g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95+%	1g	635.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57870-1g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95%	1g	¥228.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57870-5g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6		5g	¥1766.0	2021-09-09
TRC	F632280-50mg	5-Fluoro-1-benzofuran-2-carboxylic Acid	89197-62-6		50mg	$ 50.00	2022-06-04

5-Fluorobenzofuran-2-carboxylic acid Production Method

Production Method 1

13939-06-5

91703-57-0

89197-62-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 2,2′-Bipyridine , Copper bromide (CuBr2) Solvents: tert-Butanol , Water ; 8 h, 90 °C

Reference

: Tandem Synthesis of 2-Carboxybenzofurans via Sequential Cu-Catalyzed C-O Coupling and Mo(CO)6-Mediated Carbonylation Reactions

Mo, Qinliang; Sun, Nan ; Jin, Liqun ; Hu, Baoxiang; Shen, Zhenlu ; et al, Journal of Organic Chemistry, 2020, 85(17), 11490-11500

Production Method 2

93849-31-1

89197-62-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide , Water ; 30 min, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: Synthesis and biological evaluation of novel shikonin-benzo[b]furan derivatives as tubulin polymerization inhibitors targeting the colchicine binding site

Shao, Yu-Ying; Yin, Yong; Lian, Bao-Ping; Leng, Jia-Fu; Xia, Yuan-Zheng; et al, European Journal of Medicinal Chemistry, 2020, 190,

Production Method 3

1210226-84-8

89197-62-6

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, 0 °C

Reference

: Modulation on C- and N-Terminal Moieties of a Series of Potent and Selective Linear Tachykinin NK2 Receptor Antagonists

Gensini, Martina; Altamura, Maria; Dimoulas, Tula; Fedi, Valentina; Giannotti, Danilo; et al, ChemMedChem, 2010, 5(1), 65-78

Production Method 4

347-54-6

685-87-0

89197-62-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Water Solvents: Methyl ethyl ketone
1.2 Reagents: Sodium hydroxide Solvents: Ethanol

Reference

: Studies Towards the Total Synthesis of Aspirochlorine and Chloptosin (Postdoctoral Thesis)

Knauer, Stephan, 2007, , ,

5-Fluorobenzofuran-2-carboxylic acid Raw materials

5-Fluorobenzofuran-2-carboxylic acid Preparation Products

5-Fluorobenzofuran-2-carboxylic acid (89197-62-6)

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Cas no 89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid)

5-Fluorobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Fluorobenzofuran-2-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Fluorobenzofuran-2-carboxylic acid Pricemore >>

5-Fluorobenzofuran-2-carboxylic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

5-Fluorobenzofuran-2-carboxylic acid Raw materials

5-Fluorobenzofuran-2-carboxylic acid Preparation Products

5-Fluorobenzofuran-2-carboxylic acid Related Literature

Related Categories

89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid) Related Products